1-(2-fluorophenyl)-4-(1-(3-(o-tolyloxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(2-fluorophenyl)-4-[1-[3-(2-methylphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C27H26FN3O2/c1-19-9-2-7-14-25(19)33-16-8-15-30-24-13-6-4-11-22(24)29-27(30)20-17-26(32)31(18-20)23-12-5-3-10-21(23)28/h2-7,9-14,20H,8,15-18H2,1H3
• InChI Key: QPGOYKAXJNFMLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=CC=C5F
• Molecular Formula: C27H26FN3O2
• Molecular Weight: 443.5 g/mol

Description

1-(2-fluorophenyl)-4-(1-(3-(o-tolyloxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C27H26FN3O2 and its molecular weight is 443.522. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research has focused on the synthesis and evaluation of compounds with structures similar to the specified compound, particularly in the context of developing new imaging agents and therapeutic drugs. For instance, studies on substituted [18F]imidazo[1,2-a]pyridines and [18F]pyrazolo[1,5-a]pyrimidines aimed at exploring peripheral benzodiazepine receptors using positron emission tomography highlight the importance of such compounds in neurodegenerative disorder imaging (Fookes et al., 2008). This research demonstrates the compound's potential in diagnosing and monitoring neurological conditions.

Fluorescence and Material Science Applications

Compounds with imidazo[1,2-a]pyridine and related frameworks have been explored for their fluorescence properties, making them valuable in sensor development and material sciences. Studies on imidazo[1,5-a]pyridinium ions revealed their suitability as pH sensors due to their dual emission pathways, highlighting their potential in environmental and biological monitoring (Hutt et al., 2012). Similarly, research on 1,3-diarylated imidazo[1,5-a]pyridine derivatives showed their use in creating luminescent materials with significant Stokes' shifts, offering applications in optoelectronics and bioimaging (Volpi et al., 2017).

Anti-Alzheimer's Activity

The exploration of N-benzylated (pyrrolidin-2-one)/(imidazolidin-2-one) derivatives has extended to the development of potential Anti-Alzheimer's agents. By synthesizing and evaluating these compounds based on the lead compound donepezil, researchers aim to find new treatments for managing Alzheimer's disease, showcasing the therapeutic potential of compounds within this chemical space (Gupta et al., 2020).

Antimicrobial and Antiviral Applications

Further studies have synthesized and tested various derivatives for antimicrobial and antiviral activities. For example, research into antimycobacterial activity of synthesized fluorinated benzothiazolo imidazole compounds indicates the potential of these compounds in combating microbial infections, including tuberculosis (Sathe et al., 2011).